Cas no 1379317-96-0 (Ethyl 3-bromo-5-iodo-2-methylbenzoate)

• Product Name: Ethyl 3-bromo-5-iodo-2-methylbenzoate
• CAS No: 1379317-96-0
• MF: C₁₀H₁₀BrIO₂
• MW: 368.993674755096
• CID: 2772500
• PubChem ID: 71699708
• Update Time: 2025-04-21

Ethyl 3-bromo-5-iodo-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-bromo-5-iodo-2-methylbenzoate
• DTXSID10856595
• 1379317-96-0
• 3-bromo-5-iodo-2-methyl benzoic acid ethyl ester
• AKOS017974952
• Ethyl 3-bromo-5-iodo-2-methylbenzoate

• Inchi： 1S/C10H10BrIO2/c1-3-14-10(13)8-4-7(12)5-9(11)6(8)2/h4-5H,3H2,1-2H3
• InChI Key： VRHWAZSTQYQQDU-UHFFFAOYSA-N
• SMILES： IC1C=C(C(C)=C(C(=O)OCC)C=1)Br

Computed Properties

• Exact Mass: 367.89089Da
• Monoisotopic Mass: 367.89089Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 26.3Ų